Cas no 1705037-96-2 (3-chloro-N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2-methylbenzene-1-sulfonamide)

• Product Name: 3-chloro-N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2-methylbenzene-1-sulfonamide
• CAS No: 1705037-96-2
• MF: C₁₈H₂₁ClN₂O₃S
• MW: 380.888942480087
• CID: 6367002
• PubChem ID: 90582403
• Update Time: 2025-06-12

3-chloro-N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2-methylbenzene-1-sulfonamide
• AKOS024874889
• 3-chloro-N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-2-methylbenzene-1-sulfonamide
• F6414-2815
• 3-chloro-N-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)-2-methylbenzenesulfonamide
• 1705037-96-2
• 3-chloro-N-[2-hydroxy-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]-2-methylbenzenesulfonamide

• Inchi： 1S/C18H21ClN2O3S/c1-12-15(19)4-3-5-18(12)25(23,24)20-11-17(22)14-6-7-16-13(10-14)8-9-21(16)2/h3-7,10,17,20,22H,8-9,11H2,1-2H3
• InChI Key： GLPBNJMXJCURNT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)S(NCC(C1C=CC2=C(C=1)CCN2C)O)(=O)=O

Computed Properties

• Exact Mass: 380.0961414g/mol
• Monoisotopic Mass: 380.0961414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 78Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-chloro-N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2-methylbenzene-1-sulfonamide

3-Chloro-N-2-Hydroxy-2-(1-Methyl-2,3-Dihydro-1H-Indol-5-yl)ethyl-2-Methylbenzene-1-Sulfonamide (CAS No. 1705037-96-2): An Overview

3-Chloro-N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2-methylbenzene-1-sulfonamide (CAS No. 1705037-96-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.

The chemical structure of 3-chloro-N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2-methylbenzene-1-sulfonamide is characterized by a complex arrangement of functional groups, including a chloro substituent, a hydroxy group, an indole ring, and a sulfonamide moiety. These structural elements contribute to the compound's high affinity for specific biological targets and its ability to modulate various physiological processes.

Recent studies have focused on the pharmacological properties of 3-chloro-N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2-methylbenzene-1-sulfonamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another important aspect of the research on 3-chloro-N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2-methylbenzene-1-sulfonamide is its potential as an antitumor agent. Studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

In addition to its anti-inflammatory and antitumor properties, 3-chloro-N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-y l)ethyl - 2 -methylbenzene - 1 -sulfonamide has also been investigated for its potential neuroprotective effects. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and neurotoxicity induced by various insults such as ischemia and excitotoxicity. These findings suggest that it could be a valuable therapeutic option for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3-chloro-N - 2 -hydroxy - 2 -( 1 -methyl - 2 , 3 -dihydro - 1 H -indol - 5 -yl ) ethyl - 2 -methylbenzene - 1 -sulfonamide have also been studied extensively. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for both oral and parenteral administration. The compound exhibits good bioavailability and a favorable safety profile in animal models.

Clinical trials are currently underway to further evaluate the safety and efficacy of 3-chloro-N - 2 -hydroxy - 2 -( 1 -methyl - 2 , 3 -dihydro - 1 H -indol - 5 -yl ) ethyl - 2 -methylbenzene - 1 -sulfonamide. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and has demonstrated promising therapeutic effects in patients with inflammatory diseases and cancer. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 3-chloro-N - 2 -hydroxy - ( ) ethyl ( ) sulfonamide (CAS No. 1705037-*96*-* * * * * * * * * * * * * * * * ) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of medicinal chemistry and pharmacology. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in modern drug discovery efforts.